Cas no 2172634-57-8 (ethyl 3-{(5-chlorofuran-2-yl)methylsulfanyl}prop-2-enoate)

• Product Name: ethyl 3-{(5-chlorofuran-2-yl)methylsulfanyl}prop-2-enoate
• CAS No: 2172634-57-8
• MF: C₁₀H₁₁ClO₃S
• MW: 246.710541009903
• CID: 6355143
• PubChem ID: 165507983
• Update Time: 2025-06-27

ethyl 3-{(5-chlorofuran-2-yl)methylsulfanyl}prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-{(5-chlorofuran-2-yl)methylsulfanyl}prop-2-enoate
• ethyl 3-{[(5-chlorofuran-2-yl)methyl]sulfanyl}prop-2-enoate
• EN300-1290011
• 2172634-57-8

• Inchi： 1S/C10H11ClO3S/c1-2-13-10(12)5-6-15-7-8-3-4-9(11)14-8/h3-6H,2,7H2,1H3/b6-5+
• InChI Key： NMHMUTILOPSGQR-AATRIKPKSA-N
• SMILES： ClC1=CC=C(CS/C=C/C(=O)OCC)O1

Computed Properties

• Exact Mass: 246.0117431g/mol
• Monoisotopic Mass: 246.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.7Ų

Additional information on ethyl 3-{(5-chlorofuran-2-yl)methylsulfanyl}prop-2-enoate

Recent Advances in the Study of Ethyl 3-{(5-Chlorofuran-2-yl)methylsulfanyl}prop-2-enoate (CAS: 2172634-57-8)

Ethyl 3-{(5-chlorofuran-2-yl)methylsulfanyl}prop-2-enoate (CAS: 2172634-57-8) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique furan and thioether functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug discovery and development.

The compound's structure, featuring a 5-chlorofuran-2-yl moiety linked to a prop-2-enoate ester via a methylsulfanyl bridge, suggests its potential as a versatile intermediate in organic synthesis. Researchers have explored its reactivity and utility in constructing more complex pharmacophores. Notably, its electrophilic properties make it a candidate for Michael addition reactions, which are pivotal in the synthesis of bioactive molecules.

Recent pharmacological investigations have revealed that ethyl 3-{(5-chlorofuran-2-yl)methylsulfanyl}prop-2-enoate exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. In vitro studies have demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. These findings suggest its potential as a lead compound for developing anti-inflammatory agents.

In addition to its anti-inflammatory properties, preliminary studies have indicated that this compound may possess antimicrobial activity. Screening against a panel of bacterial and fungal strains has shown selective inhibition, particularly against Gram-positive bacteria. The mechanism of action is believed to involve disruption of microbial cell membrane integrity, though further studies are needed to elucidate the precise molecular interactions.

The synthesis of ethyl 3-{(5-chlorofuran-2-yl)methylsulfanyl}prop-2-enoate has been optimized in recent years, with improvements in yield and purity. Modern synthetic routes often employ palladium-catalyzed cross-coupling reactions, which offer high selectivity and efficiency. These advancements have facilitated the production of sufficient quantities for further biological evaluation and structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include the design of derivatives with enhanced pharmacological profiles and the exploration of combination therapies to maximize therapeutic efficacy.

In conclusion, ethyl 3-{(5-chlorofuran-2-yl)methylsulfanyl}prop-2-enoate represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. Continued efforts in synthesis optimization, biological evaluation, and mechanistic studies will be crucial in unlocking its full therapeutic potential.